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Compound of Interest

2-METHYLBUTANE-D12

Compound Name:
(ISOPENTANE) 98

CAS No.: 13351-96-7

Cat. No.: B1171970

Get Quote

Executive Summary

2-Methylbutane-d12 (CAS 13351-96-7), commonly known as Isopentane-d12, is the fully
deuterated isotopologue of isopentane.[1] It serves as a critical specialized reagent in two
primary domains: low-temperature Nuclear Magnetic Resonance (NMR) spectroscopy and
Isotope Dilution Mass Spectrometry (IDMS) for residual solvent quantification.

Unlike standard solvents, 2-Methylbutane-d12 offers a unique combination of extreme volatility
(BP ~28°C) and an exceptionally low freezing point (-160°C), making it the solvent of choice for
characterizing reactive intermediates and organometallic complexes at cryogenic temperatures
where standard solvents (e.g., CDCls, DMSO-ds) would freeze. Furthermore, its mass-shifted
signature (+12 Da) makes it an ideal internal standard for quantifying Class 3 residual solvents
in pharmaceutical drug substances under USP <467> protocols.

Molecular Characterization & Physicochemical
Properties[1][2][3][4]
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The deuteration of 2-methylbutane introduces significant changes in mass and vibrational

energy levels (Zero Point Energy), influencing its density and spectroscopic behavior while

retaining the solvating characteristics of the parent alkane.

Comparative Properties Matrix

Data synthesized from isotopic enrichment calculations and standard alkane properties.

2-Methylbutane

2-Methylbutane-

Property Technical Note
(Unlabeled) d12 (Deuterated)
Fully deuterated
Formula CsHa2 CsD12
(Perdeuterated)
CAS Number 78-78-4 13351-96-7
_ +12 Da mass shift
Molecular Weight 72.15 g/mol 84.22 g/mol
useful for MS
Deuterated
hydrocarbons often
Boiling Point 27.85°C ~27.0 - 27.8°C exhibit a slight inverse
isotope effect (lower
BP).
] ) ) Critical for cryogenic
Melting/Freezing Point  -159.9°C ~-160°C
NMR.
Density increases
Density (20°C) 0.620 g/mL 0.723 g/mL (Calc.) proportional to MW
ratio (~1.16x).
Refractive Index ( Lower polarizability of
1.3537 ~1.35 C-D bonds may
) slightly reduce RI.
Flash Point -51°C -51°C Extremely Flammable.
) ) Standard commercial
Isotopic Purity N/A =98 atom % D

grade.
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Structural Identity[5]

e |[UPAC Name: 1,1,1,2,2,3,4,4,4-Nonadeuterio-3-(trideuteriomethyl)butane[1]
* SMILES: [2H]C([2H])([2HDC([2HD)(C([2HD([2HD[2HD C([2HD)([2HD) C([12H])([2H][2H]

e InChl Key: QWTDNUCVQCZILF-WWKUACGSSA-N[1]

Technical Deep Dive: Isotope Effects & Stability
The Deuterium Isotope Effect

The substitution of Hydrogen (

H) with Deuterium (
H or D) significantly alters the vibrational frequency of the carbon-hydrogen bonds.

e Zero Point Energy (ZPE): The C-D bond has a lower ZPE than the C-H bond due to the
greater mass of deuterium. This makes the C-D bond stronger and shorter, requiring more
energy to break.

» Kinetic Isotope Effect (KIE): In metabolic stability studies, 2-Methylbutane-d12 resists
oxidative metabolism (e.g., hydroxylation by Cytochrome P450) significantly more than its
protio-analog. This property is exploited when using the compound as a metabolic probe or
stable tracer.

Cryogenic Utility in NMR

The primary "hero" application of 2-Methylbutane-d12 is its liquid range.

e Problem: Most deuterated solvents (Benzene-d6, D20, DMSO-d6) freeze above 0°C or at
moderate sub-zero temperatures.

e Solution: 2-Methylbutane-d12 remains liquid down to -160°C. It is often mixed with THF-d8 or
Methylcyclohexane-d14 to create "freon-like" solvent mixtures that allow for the NMR
characterization of unstable species (e.qg., lithium enolates, Grignard reagents) that would
decompose at room temperature.
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Experimental Applications & Workflows
Workflow: Residual Solvent Analysis (USP <467>)

In pharmaceutical development, 2-Methylbutane is a Class 3 Residual Solvent (low toxicity, but
must be controlled). The d12 isotopologue is the "Gold Standard” Internal Standard for
quantifying trace levels of isopentane in drug substances using Headspace GC-MS.

Protocol Summary:

Preparation: Dissolve drug substance in high-boiling solvent (e.g., DMSO or DMA).
e Spiking: Add a known concentration of 2-Methylbutane-d12 as the Internal Standard (IS).
o Headspace Extraction: Heat sample to equilibrate volatiles into the headspace.

o GC-MS Analysis: Separate analytes. The d12-isopentane co-elutes (or elutes slightly faster)
than isopentane but is spectrally distinct by +12 m/z units.

o Quantification: Use the response ratio of [Analyte Area / IS Area] to calculate concentration,
negating matrix effects.

Visualization: Analytical Workflow
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Caption: Workflow for quantifying residual isopentane in pharmaceuticals using 2-
Methylbutane-d12 as an internal standard to correct for matrix effects.

Workflow: Cryogenic NMR Sample Preparation

Objective: Characterize an unstable reaction intermediate at -100°C.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1171970/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-of-2-methylbutane-d12
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Solvent Selection: Use 100% 2-Methylbutane-d12 or a 1:1 mixture with THF-d8 to ensure
solubility and prevent freezing.

 Inert Handling: Since the boiling point (28°C) is near room temperature, use a pre-cooled
syringe or pipette tips to prevent dripping/evaporation during transfer.

e Tube Sealing: Use a J-Young NMR tube (Teflon valve) rather than a standard cap to prevent
solvent loss and oxygen ingress.

e Lock Signal: The deuterium signal from C5D12 provides the lock. Note that chemical shifts
will be referenced to the residual CHD signals or an added standard (e.g., TMS).

Visualization: Solvent Liquid Ranges

Useful Liquid Temperature Ranges for NMR Solvents High Temp (>100°C) Room Temp (25°C) Cryogenic (<-100°C)
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Caption: Comparison of liquid temperature ranges. 2-Methylbutane-d12 is unique for its
stability at extreme cryogenic temperatures.

Handling & Safety Protocols

CRITICAL WARNING: 2-Methylbutane-d12 is Extremely Flammable and Volatile.[1]

Storage Requirements

o Temperature: Store at 2°C to 8°C (Refrigerator) or lower. Storing at room temperature risks
pressure buildup in the container due to its low boiling point (28°C).

o Container: Store in a tightly sealed glass bottle with a Teflon-lined cap. For long-term
storage, use a secondary containment vessel to trap vapors.
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 Light: Protect from light to prevent slow radical degradation (though less critical than for
ethers).

Operational Safety

o Ventilation: ALWAYS handle in a certified chemical fume hood. Vapors are heavier than air
and can travel to ignition sources.[2]

 Static Discharge: Use grounded glassware. The low conductivity and high flammability make
static sparks a severe explosion hazard.

o PPE: Nitrile gloves, safety goggles, and flame-retardant lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: Physicochemical Profiling of 2-
METHYLBUTANE-D12]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171970/docs#technical-monograph-
physicochemical-profiling-of-2-methylbutane-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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